Cas no 1248403-65-7 (1-4-fluoro-3-(trifluoromethyl)phenylcyclopropan-1-ol)

1-4-Fluoro-3-(trifluoromethyl)phenylcyclopropan-1-ol is a fluorinated cyclopropanol derivative with a phenyl ring substituted by both fluorine and trifluoromethyl groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, while the cyclopropanol moiety offers reactivity for further functionalization. Its trifluoromethyl group contributes to increased binding affinity in target molecules. The compound is particularly useful in the development of bioactive molecules, where its structural features can improve potency and selectivity. High purity and consistent quality ensure reliable performance in synthetic applications.

1-4-fluoro-3-(trifluoromethyl)phenylcyclopropan-1-ol structure

1248403-65-7 structure

Product Name:1-4-fluoro-3-(trifluoromethyl)phenylcyclopropan-1-ol

CAS No:1248403-65-7

MF:C₁₀H₈F₄O

MW:220.163537025452

CID:6489655

PubChem ID:62670388

Update Time:2025-05-28

1-4-fluoro-3-(trifluoromethyl)phenylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-4-fluoro-3-(trifluoromethyl)phenylcyclopropan-1-ol
- 1-[4-fluoro-3-(trifluoromethyl)phenyl]cyclopropan-1-ol
- EN300-1929978
- 1248403-65-7
- AKOS011964482
- Inchi： 1S/C10H8F4O/c11-8-2-1-6(9(15)3-4-9)5-7(8)10(12,13)14/h1-2,5,15H,3-4H2
- InChI Key： ADRYYZJVARUPCA-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C(F)(F)F)C1(CC1)O

Computed Properties

Exact Mass: 220.05112752g/mol
Monoisotopic Mass: 220.05112752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 20.2Å²

1-4-fluoro-3-(trifluoromethyl)phenylcyclopropan-1-ol Pricemore >>

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